Cas no 111473-17-7 (1,3-Propanedione,2-p-anisoyl-1,3-diphenyl- (6CI))

• Product Name: 1,3-Propanedione,2-p-anisoyl-1,3-diphenyl- (6CI)
• CAS No: 111473-17-7
• MF: C₂₃H₁₈O₄
• MW: 358.386626720428
• CID: 191759
• PubChem ID: 145473
• Update Time: 2025-04-19

1,3-Propanedione,2-p-anisoyl-1,3-diphenyl- (6CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,2-p-anisoyl-1,3-diphenyl- (6CI)
• Propane-1,3-dione, 1,3-diphenyl-2-(4-methoxybenzoyl)-
• 2-benzoyl-1-(4-methoxyphenyl)-3-phenylpropane-1,3-dione
• DTXSID90149659
• 111473-17-7

• Inchi： 1S/C23H18O4/c1-27-19-14-12-18(13-15-19)23(26)20(21(24)16-8-4-2-5-9-16)22(25)17-10-6-3-7-11-17/h2-15,20H,1H3
• InChI Key： FKAGMSHKOJSCSM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C(C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 358.12054
• Monoisotopic Mass: 358.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• XLogP3: 4.7

Experimental Properties

• Density: 1.205
• Boiling Point: 561.3°C at 760 mmHg
• Flash Point: 245.9°C
• Refractive Index: 1.603
• PSA: 60.44
• LogP: 4.25990